Cas no 622-31-1 (trans-Benzaldoxime)

trans-Benzaldoxime structure

Product Name:trans-Benzaldoxime

CAS No:622-31-1

Molecular Formula:C₇H₇NO

Molecular Weight:121.1366

CID:510173

PubChem ID:87563225

trans-Benzaldoxime Properties

Names and Identifiers

- Benzaldehyde, oxime,[C(E)]-
- trans-Benzaldoxime
- alpha-Benzaldoxime
- ANTI-BENZALDOXIME
- BENZALDEHYDE OXIME
- 5-Methoxyferulicacid
- E-benzaldoxime
- RARECHEM BK HW 0169
- SINAPIC ACID
- Sinapinic acid
- Synapitic Acid
- Synapoic acid
- syn-benzaldehyde oxime
- syn-benzaldoxime
- trans-sinapinic acid
- (Z)-Benzaldehyde oxime
- (Z)-Benzaldoxime
- Benzaldehyde, oxime, (Z)-
- cis-Benzaldoxime
- (E)-Benzaldehyde oxime
- YR8F3Q0KSH
- Benzaldehyde, oxime, (E)-
- Z-Benzaldoxime
- (NZ)-N-benzylidenehydroxylamine
- VTWKXBJHBHYJBI-VURMDHGXSA-N
- VTWKXBJHBHYJBI-SOFGYWHQSA-N
- (E)-benzaldehydeoxime
- Benzaldoxime, (Z)-
- Benzaldehyde, (Z)-
- Benzaldehyde oxime, cis
- InChI=1/C7H7NO/c9-8-6-7-4-2-1-3-5-7/h1-6,9H/b8-6
- NSC154850
- +Expand
- InChIKey： VTWKXBJHBHYJBI-VURMDHGXSA-N
- Inchi： 1S/C7H7NO/c9-8-6-7-4-2-1-3-5-7/h1-6,9H/b8-6-
- SMILES： O([H])/N=C(/[H])\C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

Exact Mass: 121.05300
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 121.052764
Heavy Atom Count: 9
Complexity: 95.1
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.9
Topological Polar Surface Area: 32.6

Experimental Properties

LogP: 1.49470
PSA: 32.59000
Refractive Index: n20/D 1.591(lit.)
Boiling Point: 123°C/28mmHg(lit.)
Melting Point: 34-36 °C (lit.)
Flash Point: Fahrenheit: 228.2 ° f
Celsius: 109 ° c
Solubility: methanol: soluble0.1g/mL, clear
Density: 1.1450

trans-Benzaldoxime Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003O8J-25g	alpha-Benzaldoxime	622-31-1	98%	25g	$18.00	2024-04-22
A2B Chem LLC	AB70579-25g	alpha-Benzaldoxime	622-31-1	92%	25g	$16.00	2024-04-19
Aaron	AR003OGV-5g	alpha-Benzaldoxime	622-31-1	92%	5g	$4.00
Alichem	A019143457-100g	(E)-Benzaldehyde oxime	622-31-1	95%	100g	$212.85	2023-09-01
Ambeed	A144569-5g	(E)-Benzaldehyde oxime	622-31-1	98%	5g	$6.0
Fluorochem	036881-25g	Benzaldehydeoxime	622-31-1	90%	25g	￡25.00	2022-03-01
TRC	B183750-1g	trans-Benzaldoxime	622-31-1		1g	$ 71.00	2023-04-19
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T135657-5g	trans-Benzaldoxime	622-31-1	≥90.0%(GC)	5g	¥35.90	2023-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1205326-5g	(E)-Benzaldehyde oxime	622-31-1	92%	5g	￥45	2023-04-13
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T44700-100g	α-Benzaldoxime	622-31-1	90%	100g	¥1418.0	2024-07-15

trans-Benzaldoxime Synthesis

Synthetic Circuit 1

451-40-1

110-46-3

622-31-1

622-32-2

94-46-2

Reaction Conditions

1.1 Reagents: Potassium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; 2 min, cooled; 15 min, -78 °C
1.2 30 min, -78 °C; 4 h, -78 °C → 0 °C

Reference

: Enolate-Based Regioselective Anti-Beckmann C-C Bond Cleavage of Ketones

Masek, Tomas; Jahn, Ullrich, Journal of Organic Chemistry, 2021, 86(17), 11608-11632

trans-Benzaldoxime Raw materials

2-Phenylacetophenone

trans-Benzaldoxime Preparation Products

trans-Benzaldoxime Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

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Shanghai Acmec Biochemical Co.,Ltd

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(CAS:622-31-1)

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Shanghai Aladdin Biochemical Technology Co., Ltd

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(CAS:622-31-1)

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trans-Benzaldoxime Related Literature

1. Palladium(ii) complexes with a phosphino-oxime ligand: synthesis, structure and applications to the catalytic rearrangement and dehydration of aldoximes

Lucía Menéndez-Rodríguez,Eder Tomás-Mendivil,Javier Francos,Carmen Nájera,Pascale Crochet,Victorio Cadierno Catal. Sci. Technol. 2015 5 3754
2. Synthesis and catalytic applications of ruthenium(ii)–phosphino-oxime complexes

Javier Francos,Lucía Menéndez-Rodríguez,Eder Tomás-Mendivil,Pascale Crochet,Victorio Cadierno RSC Adv. 2016 6 39044
3. Enantioselective hydroxylation of nitroalkenes: an organocatalytic approach

Peter Dinér,Martin Nielsen,S?ren Bertelsen,Barbara Niess,Karl Anker J?rgensen Chem. Commun. 2007 3646
4. N-Alkyl nitrones as substrates for access to N-aryl isoxazolidines via a catalyst-free one-pot three-component reaction with nitroso compounds and olefins

Pingan Zhai,Wenhui Li,Jianying Lin,Shuangping Huang,Wenchao Gao,Xing Li Org. Chem. Front. 2021 8 3752
5. Discovery of 4-nitro-3-phenylisoxazole derivatives as potent antibacterial agents derived from the studies of [3 + 2] cycloaddition

Yan Zhang,Zhiwu Long,Longjia Yan,Li Liu,Lan Yang,Yi Le RSC Adv. 2022 12 25633
6. Upgrading malic acid to bio-based benzoates via a Diels–Alder-initiated sequence with the methyl coumalate platform

Jennifer J. Lee,Gerald R. Pollock III,Donald Mitchell,Lindsay Kasuga,George A. Kraus RSC Adv. 2014 4 45657
7. N-Allenylnitrone acts as 2-azadiene in the Cu-catalyzed cascade reaction of O-propargylic oximes with azodicarboxylates

Itaru Nakamura,Takeru Jo,Dong Zhang,Masahiro Terada Org. Chem. Front. 2014 1 914
8. Derivatives of 6-aminopenicillanic acid. Part X. A non-enzymic conversion of benzylpenicillin into semi-synthetic penicillins

G. R. Fosker,K. D. Hardy,J. H. C. Nayler,P. Seggery,E. R. Stove J. Chem. Soc. C 1971 1917
9. A new method for the synthesis of porphyrin-α-diones that is applicable to the synthesis of trans-annular extended porphyrin systems

Maxwell J. Crossley,Paul L. Burn,Steven J. Langford,Simon M. Pyke,Allison G. Stark J. Chem. Soc. Chem. Commun. 1991 1567
10. Novel chemoenzymatic oxidation of amines into oximes based on hydrolase-catalysed peracid formation

Daniel Méndez-Sánchez,Iván Lavandera,Vicente Gotor,Vicente Gotor-Fernández Org. Biomol. Chem. 2017 15 3196

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